![molecular formula C17H13NO4 B3840967 4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one](/img/structure/B3840967.png)
4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one
Overview
Description
4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one, also known as HMOB, is a heterocyclic compound that has been found to possess a wide range of biological activities. HMOB has been the subject of extensive research due to its potential applications in medicine and other fields.
Mechanism of Action
The mechanism of action of 4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to decrease the levels of reactive oxygen species (ROS) and lipid peroxidation in cells, indicating its antioxidant activity. This compound has also been found to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, indicating its anti-inflammatory activity. Additionally, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one is its low toxicity, making it a potentially safe compound for use in medicine. However, one of the limitations of this compound is its poor solubility in water, which may limit its use in certain applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on 4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one. One direction is to explore the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Another direction is to investigate the potential of this compound as a natural preservative in food and cosmetic industries. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its solubility for various applications.
In conclusion, this compound is a promising compound with a wide range of biological activities. Its potential applications in medicine and other fields make it a subject of extensive research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications.
Scientific Research Applications
4-(2-hydroxybenzylidene)-2-(2-methoxyphenyl)-1,3-oxazol-5(4H)-one has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer cells. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have anti-microbial activity against various bacteria and fungi.
properties
IUPAC Name |
(4Z)-4-[(2-hydroxyphenyl)methylidene]-2-(2-methoxyphenyl)-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4/c1-21-15-9-5-3-7-12(15)16-18-13(17(20)22-16)10-11-6-2-4-8-14(11)19/h2-10,19H,1H3/b13-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNJONXXAUBOYDL-RAXLEYEMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NC(=CC3=CC=CC=C3O)C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1C2=N/C(=C\C3=CC=CC=C3O)/C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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